Cas no 80326-71-2 (1H-Pyrazole-4-carboxylic acid, 1-methyl-5-phenyl-, methyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-methyl-5-phenyl-, methyl ester
• CAS No: 80326-71-2
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 4193844
• Update Time: 2025-03-30

1H-Pyrazole-4-carboxylic acid, 1-methyl-5-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-methyl-5-phenyl-, methyl ester

• Inchi： 1S/C12H12N2O2/c1-14-11(9-6-4-3-5-7-9)10(8-13-14)12(15)16-2/h3-8H,1-2H3
• InChI Key： AMYOWHBOYZGRFM-UHFFFAOYSA-N
• SMILES： N1(C)C(C2=CC=CC=C2)=C(C(OC)=O)C=N1

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Melting Point: 108-109 °C(Solv: hexane (110-54-3))
• Boiling Point: 368.1±30.0 °C(Predicted)
• pka: -0.17±0.10(Predicted)